Cas no 879484-72-7 (Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester
• CAS No: 879484-72-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 1914935
• PubChem ID: 67492628
• Update Time: 2025-04-21

Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester
• (2-tert-butylaminoethyl)carbamic acid benzyl ester
• SCHEMBL2674760
• DB-114299
• 879484-72-7
• VINWFYKJHHIKIX-UHFFFAOYSA-N

• Inchi： 1S/C14H22N2O2/c1-14(2,3)16-10-9-15-13(17)18-11-12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3,(H,15,17)
• InChI Key： VINWFYKJHHIKIX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCNC(C)(C)C)=O

Computed Properties

• Exact Mass: 250.168127949Da
• Monoisotopic Mass: 250.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų